Cas no 2227871-02-3 (rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid
- rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid
- EN300-1885909
- 2227871-02-3
-
- Inchi: 1S/C16H21NO4/c1-9-7-10(11-8-12(11)14(18)19)5-6-13(9)17-15(20)21-16(2,3)4/h5-7,11-12H,8H2,1-4H3,(H,17,20)(H,18,19)/t11-,12+/m0/s1
- InChI Key: ZJWSXNXHQQLTCD-NWDGAFQWSA-N
- SMILES: OC([C@@H]1C[C@H]1C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 291.14705815g/mol
- Monoisotopic Mass: 291.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1885909-0.05g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-0.1g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-0.25g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-0.5g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-1.0g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1885909-2.5g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-5.0g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1885909-10.0g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1885909-1g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1885909-5g |
rac-(1R,2R)-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)cyclopropane-1-carboxylic acid |
2227871-02-3 | 5g |
$3894.0 | 2023-09-18 |
rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid
Comprehensive Overview of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227871-02-3)
The compound rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227871-02-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a cyclopropane ring and a tert-butoxycarbonyl (Boc) protected amino group, makes it a valuable intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its role in modulating biological activity and its applications in asymmetric synthesis.
One of the key features of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid is its stereochemistry. The (1R,2R) configuration is critical for its interaction with biological targets, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the Boc group enhances its stability, making it suitable for multi-step synthetic routes. This compound is often explored in the context of peptide mimetics and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.
In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid has surged, driven by advancements in catalysis and green chemistry. Researchers are investigating its use in sustainable synthesis methods, such as flow chemistry and biocatalysis, to reduce environmental impact. Additionally, its role in protease inhibition has garnered attention, particularly in the development of antiviral and anti-inflammatory agents. These applications resonate with global health priorities, including the search for novel treatments for emerging diseases.
The synthesis of rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid typically involves cyclopropanation reactions followed by selective functionalization. The carboxylic acid moiety allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is highly valued in medicinal chemistry, where slight structural modifications can significantly alter pharmacokinetics and bioavailability. The compound’s logP and solubility profiles are also areas of active research, as they influence drug formulation and delivery.
From a commercial perspective, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid is available through specialized chemical suppliers, often in high purity grades for research use. Its CAS No. 2227871-02-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to prioritize chiral purity and structural complexity, this compound is poised to play a pivotal role in next-generation drug development. Its integration into high-throughput screening libraries further underscores its relevance in modern drug discovery pipelines.
In conclusion, rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid represents a versatile and pharmacologically relevant scaffold. Its combination of stereochemical precision, functional group diversity, and synthetic accessibility makes it a cornerstone in contemporary organic and medicinal chemistry. As research into its applications expands, this compound is likely to feature prominently in publications and patents, solidifying its importance in the scientific community.
2227871-02-3 (rac-(1R,2R)-2-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)